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Compound of Interest

(R)-(+)-1-(4-
Methylphenyl)ethylamine

cat. No.: B1353335

Compound Name:

This guide provides essential safety and logistical information for the handling and disposal of
(R)-(+)-1-(4-Methylphenyl)ethylamine (CAS No. 4187-38-6). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by minimizing exposure risks and establishing clear operational and emergency plans.

Hazard Identification and Personal Protective
Equipment (PPE)

(R)-(+)-1-(4-Methylphenyl)ethylamine is a combustible liquid that is harmful if swallowed or in
contact with skin.[1][2] It is classified as a corrosive material that can cause severe skin burns,
eye damage, and may lead to an allergic skin reaction.[1][2][3]

Quantitative Data Summary
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Property Value Source
CAS Number 4187-38-6 [11[3]
Molecular Formula C9H13N [4]
Molecular Weight 135.21 g/mol [2][4]
Boiling Point 205 °C [4]
Density 0.919 g/mL at 25 °C [4]
Flash Point 85 °C (185 °F)

Recommended Personal Protective Equipment (PPE)

Proper PPE is the primary barrier against chemical exposure. The following equipment is
mandatory when handling (R)-(+)-1-(4-Methylphenyl)ethylamine:
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-
inch).

Protects against splashes and
vapors that can cause severe

eye damage.[5][6]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Gloves must be
inspected before use and
removed carefully to avoid skin

contamination.

Prevents skin contact which
can cause severe burns and

allergic reactions.[5][6][7]

Protective Clothing

Alab coat, apron, or a full
chemical suit depending on the

scale of work.

Provides a barrier against

accidental spills and splashes.

[7](8]

Respiratory Protection

Use in a well-ventilated area is
crucial. If ventilation is
inadequate or for large
quantities, a respirator with a
suitable filter (e.g., type ABEK
EN14387) is required.

Protects against inhalation of

harmful vapors.[8]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural workflow for handling (R)-(+)-1-(4-

Methylphenyl)ethylamine from receipt to disposal, ensuring safety at every step.

Experimental Workflow Diagram
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Caption: Workflow for handling (R)-(+)-1-(4-Methylphenyl)ethylamine.
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Protocol Steps:

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leaks. Ensure the supplier's label is intact and legible.

o Storage: Store the container in a cool, dry, and well-ventilated area designated for corrosive
and combustible liquids.[9] Keep it away from heat, sparks, and open flames.[3][9] The
storage area should be clearly marked.

o Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in
the table above. Ensure gloves are inspected for integrity.[5]

» Handling Environment: All work with (R)-(+)-1-(4-Methylphenyl)ethylamine must be
conducted in a properly functioning chemical fume hood to ensure adequate ventilation.[3][9]

» Dispensing and Use: Use only glass, or other compatible, containers and equipment. Avoid
creating aerosols or mists. Do not eat, drink, or smoke in the handling area.[1]

e Waste Collection: All waste materials, including contaminated consumables (e.g., pipette
tips, wipes), should be collected in a clearly labeled, sealed, and compatible waste container.

o Decontamination: After use, thoroughly decontaminate all work surfaces and equipment.
Remove PPE carefully, avoiding self-contamination, and wash hands thoroughly.[5]

» Disposal: Dispose of waste as hazardous chemical waste in accordance with all local,
regional, and national regulations.[3] Do not pour down the drain.[9]

Emergency and Disposal Plan

A clear plan for emergencies and disposal is critical for safety and compliance.

Emergency Procedures Logical Relationship Diagram
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Caption: Emergency response plan for spills and personal exposure.
Spill Response:
o Evacuate: Immediately evacuate all personnel from the affected area.
» Ventilate: Ensure the area is well-ventilated.

» Containment: For small spills, absorb the chemical with an inert material (e.g., sand,
vermiculite).

o Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.[3]

» Decontamination: Clean the spill area thoroughly.
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Personal Exposure:

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek immediate medical attention.[5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[3]

e Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Disposal Plan:

(R)-(+)-1-(4-Methylphenyl)ethylamine and any materials contaminated with it are considered
hazardous waste.

e Segregation: Keep this waste stream separate from other chemical waste unless
compatibility is confirmed.

o Containerization: Use a designated, properly labeled, and sealed container for all waste.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name.

o Collection: Arrange for collection by a licensed hazardous waste disposal company, following
all institutional and regulatory guidelines. Chemical waste generators must consult local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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